Cas no 22089-86-7 (1,2-Heptanedione, 1-phenyl-)

• Product Name: 1,2-Heptanedione, 1-phenyl-
• CAS No: 22089-86-7
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 1410205
• Update Time: 2024-08-16

1,2-Heptanedione, 1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Heptanedione, 1-phenyl-

• Inchi： 1S/C13H16O2/c1-2-3-5-10-12(14)13(15)11-8-6-4-7-9-11/h4,6-9H,2-3,5,10H2,1H3
• InChI Key： BEBNXVWFUWXUIB-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)(=O)C(=O)CCCCC

Computed Properties

• Exact Mass: 204.11508

Experimental Properties

• Density: 1.018±0.06 g/cm3(Predicted)
• Boiling Point: 297.4±9.0 °C(Predicted)
• PSA: 34.14